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Compound of Interest

Compound Name: 3,5-Dihydroxyphenylacetic acid

Cat. No.: B1218140 Get Quote

Essential Safety and Handling Guide for 3,5-
Dihydroxyphenylacetic Acid
This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling 3,5-Dihydroxyphenylacetic acid. Adherence to these

procedures is essential for minimizing risks and ensuring a safe laboratory environment.

Chemical Identifier:

Name: 3,5-Dihydroxyphenylacetic acid

CAS Number: 4670-09-1

Hazard Summary: According to the Safety Data Sheet (SDS), 3,5-Dihydroxyphenylacetic
acid is classified as follows:

Acute toxicity (oral), Category 4 (H302): Harmful if swallowed.[1]

Skin corrosion/irritation, Category 2 (H315): Causes skin irritation.[1]

Serious eye damage/eye irritation, Category 2 (H319): Causes serious eye irritation.[1]

Specific target organ toxicity - single exposure (respiratory tract irritation), Category 3

(H335): May cause respiratory irritation.[1]
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Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against exposure. The following

table summarizes the recommended PPE for handling 3,5-Dihydroxyphenylacetic acid,

based on its hazard profile and general best practices for phenolic and irritant compounds.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1218140?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218140?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Specification Rationale

Eye Protection

Chemical safety goggles. A

face shield should be worn

over goggles if there is a

significant splash hazard.[2][3]

Protects against splashes and

aerosols that can cause

serious eye irritation.

Hand Protection

Double-gloved nitrile exam-

style gloves (minimum 8mil

thickness) for incidental

contact. For extended contact

or handling of concentrated

solutions, utility-grade

neoprene or butyl gloves

should be worn over nitrile

gloves.[2] Gloves should be

changed immediately upon

contamination.

Provides a barrier against skin

contact, which can cause

irritation.[1]

Skin and Body Protection

A fully buttoned laboratory

coat, long pants, and closed-

toe shoes must be worn.[2][3]

For procedures with a high risk

of splashing, a chemically

resistant apron (e.g., butyl

rubber or neoprene) is

recommended.[2]

Protects the skin from

accidental contact and

contamination.

Respiratory Protection Work should be conducted in a

certified chemical fume hood to

minimize inhalation of dust or

aerosols.[2][3] If a fume hood

is not available or ventilation is

inadequate, a NIOSH-

approved respirator with an

organic vapor/acid gas

cartridge and a P95 or N95

particulate filter is necessary.

Prevents respiratory irritation

from inhaling dust or aerosols

of the compound.[1]
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Respirator users must be fit-

tested and trained.

Operational Plan: Step-by-Step Handling
Procedures
Proper operational procedures are crucial to minimize exposure and prevent accidents. The

following workflow outlines the safe handling of 3,5-Dihydroxyphenylacetic acid from

preparation to disposal.

1. Pre-Handling Preparation:

Locate Emergency Equipment: Before starting work, confirm the location and accessibility of

the nearest emergency eyewash station and safety shower.[4]

Assemble PPE: Gather all necessary PPE as specified in the table above.

Prepare Workspace: Ensure the work area, preferably a chemical fume hood, is clean and

uncluttered.[2][3]

Waste Container: Prepare a designated and clearly labeled hazardous waste container for

3,5-Dihydroxyphenylacetic acid waste.[3][5]

2. Handling the Compound:

Weighing: If weighing the solid, perform this task in a fume hood or a ventilated balance

enclosure to avoid generating and inhaling dust.[5] Use a disposable weigh boat.

Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid

splashing.

Transport: When moving the chemical, use a secondary container to prevent spills.[6][7]

3. Post-Handling Procedures:

Decontamination: Wipe down the work surface and any equipment used with an appropriate

cleaning agent.
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Glove Removal: Remove gloves using the proper technique to avoid skin contamination and

dispose of them in the designated hazardous waste container.

Hand Washing: Wash hands thoroughly with soap and water after completing the work and

before leaving the laboratory.[8]

Storage: Store any remaining 3,5-Dihydroxyphenylacetic acid in a tightly sealed, properly

labeled container in a cool, dry, and well-ventilated area, away from incompatible materials.

[6]

Disposal Plan
The disposal of 3,5-Dihydroxyphenylacetic acid and contaminated materials must be

handled as hazardous waste in accordance with institutional and local regulations.

Unused or Waste Product: Collect all unused or waste 3,5-Dihydroxyphenylacetic acid in a

designated, sealed, and clearly labeled hazardous waste container.[3][5]

Contaminated Materials: All disposable PPE (gloves, etc.) and other materials (e.g., paper

towels, weigh boats) contaminated with the compound should be collected in a separate,

sealed container and disposed of as hazardous waste.[3]

Empty Containers: Handle uncleaned, empty containers as you would the product itself.

Follow your institution's procedures for the disposal of empty chemical containers.

Waste Pickup: Arrange for disposal through your institution's Environmental Health and

Safety (EHS) department or a licensed professional waste disposal service.[5] Do not

dispose of this chemical down the drain or in the regular trash.[5][6]

Experimental Workflow Diagram
The following diagram illustrates the key steps for the safe handling of 3,5-
Dihydroxyphenylacetic acid.
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Caption: Workflow for safe handling of 3,5-Dihydroxyphenylacetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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